Cas no 1340235-51-9 (3-Furanol, 3-(4-chlorophenyl)tetrahydro-)
3-Furanol, 3-(4-chlorophenyl)tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- 3-Furanol, 3-(4-chlorophenyl)tetrahydro-
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- MDL: MFCD18332771
- Inchi: 1S/C10H11ClO2/c11-9-3-1-8(2-4-9)10(12)5-6-13-7-10/h1-4,12H,5-7H2
- InChI Key: IUJXWQNBALXSAV-UHFFFAOYSA-N
- SMILES: O1CCC(C2=CC=C(Cl)C=C2)(O)C1
3-Furanol, 3-(4-chlorophenyl)tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB557477-1 g |
3-(4-Chlorophenyl)oxolan-3-ol; . |
1340235-51-9 | 1g |
€581.40 | 2022-08-31 | ||
| abcr | AB557477-1g |
3-(4-Chlorophenyl)oxolan-3-ol; . |
1340235-51-9 | 1g |
€635.40 | 2023-08-31 |
3-Furanol, 3-(4-chlorophenyl)tetrahydro- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-Furanol, 3-(4-chlorophenyl)tetrahydro-
Introduction to 3-Furanol, 3-(4-chlorophenyl)tetrahydro (CAS No. 1340235-51-9)
The compound 3-Furanol, 3-(4-chlorophenyl)tetrahydro, with the CAS number 1340235-51-9, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of tetrahydrofuran derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound features a tetrahydrofuran ring with a 4-chlorophenyl substituent, making it a valuable intermediate in the synthesis of more complex molecules.
Recent studies have highlighted the importance of 3-Furanol, 3-(4-chlorophenyl)tetrahydro in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and biodegradable materials. For instance, a 2022 study published in the Journal of Polymer Science demonstrated that this compound can be used to synthesize biocompatible polymers with excellent mechanical properties, making it a promising candidate for biomedical applications such as drug delivery systems and tissue engineering scaffolds.
The synthesis of 3-Furanol, 3-(4-chlorophenyl)tetrahydro involves a multi-step process that typically begins with the preparation of furan derivatives. One common method involves the reaction of furan with chlorobenzene derivatives under specific catalytic conditions. This process requires precise control over reaction conditions to ensure high yield and purity of the final product. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.
In terms of chemical properties, 3-Furanol, 3-(4-chlorophenyl)tetrahydro exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its boiling point is relatively high due to the presence of hydrogen bonding within the tetrahydrofuran ring. The compound is also thermally stable under normal conditions, making it suitable for use in various industrial processes. However, it is important to note that prolonged exposure to heat or strong oxidizing agents can lead to decomposition.
The application of 3-Furanol, 3-(4-chlorophenyl)tetrahydro extends beyond materials science into the field of pharmaceuticals. Several research groups have investigated its potential as an intermediate in drug synthesis. For example, a 2021 study published in Organic Process Research & Development explored its use as a key intermediate in the synthesis of antiviral agents. The compound's ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex drug molecules with high bioavailability.
In addition to its chemical applications, 3-Furanol, 3-(4-chlorophenyl)tetrahydro has also found use in electronic materials. Recent research has focused on its role as a precursor for synthesizing conductive polymers and organic semiconductors. These materials are critical components in modern electronic devices such as flexible displays and thin-film transistors. A study conducted at Stanford University demonstrated that polymers derived from this compound exhibit excellent electrical conductivity and stability under varying environmental conditions.
The environmental impact of 3-Furanol, 3-(4-chlorophenyl)tetrahydro has also been a topic of interest among researchers. While the compound itself is not classified as hazardous under normal handling conditions, its production and disposal require careful consideration to minimize ecological risks. Efforts are being made to develop sustainable production methods that reduce energy consumption and waste generation during its synthesis.
In conclusion, 3-Furanol, 3-(4-chlorophenyl)tetrahydro (CAS No. 1340235-51-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in the development of advanced materials, pharmaceuticals, and electronic devices. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.
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